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Introduction

N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity that can form during the
synthesis, formulation, or storage of methylphenidate, a widely used medication for Attention
Deficit Hyperactivity Disorder (ADHD).[1] Due to the classification of many nitrosamines as
probable human carcinogens, regulatory agencies worldwide require stringent control of these
impurities in pharmaceutical products.[2][3] This document provides detailed application notes
and protocols for the sensitive and accurate testing of N-Nitrosomethylphenidate in
pharmaceutical matrices. The methodologies described are based on established analytical
techniques for nitrosamine analysis, primarily Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and
adhere to the validation principles outlined in the ICH Q2(R1) guideline.[4][5]

Analytical Methodologies
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The detection of N-nitrosamine impurities at trace levels requires highly sensitive and selective
analytical methods. LC-MS/MS and GC-MS are the most commonly employed techniques for
this purpose.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is often the preferred
method for the analysis of a wide range of nitrosamines, including those that are less volatile or
thermally labile.[4] It offers excellent sensitivity and selectivity.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a robust technique for the
analysis of volatile and semi-volatile nitrosamines.[2] For enhanced selectivity and to meet the
low detection limits required, tandem mass spectrometry (GC-MS/MS) is often employed.[2]

Experimental Protocols

LC-MS/MS Method for N-Nitrosomethylphenidate
Analysis

This protocol provides a general procedure for the quantification of N-Nitrosomethylphenidate
in a drug product matrix.

1.1. Sample Preparation

» Accurately weigh a portion of crushed tablets equivalent to 100 mg of the active
pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

e Add 5.0 mL of a suitable solvent, such as dichloromethane (DCM) or methanol.[6]

» Vortex the mixture for 5 minutes to ensure thorough dispersion.

e Sonicate the sample for 10 minutes to facilitate the extraction of NMPH.

o Centrifuge the sample at 4000 rpm for 5 minutes to pellet insoluble excipients.[6]

« Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for analysis.

1.2. Chromatographic Conditions (lllustrative)
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Parameter

Value

Column

Agilent Poroshell® C8 (50 x 3 mm, 2.7 ym) or

equivalent[7]

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

5% B to 95% B over 10 minutes, hold for 2

Gradient
minutes, then return to initial conditions
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5puL

1.3. Mass Spectrometry Conditions (lllustrative)

Parameter

Value

lonization Mode

Electrospray lonization (ESI), Positive

Precursor lon (Q1)

263.1 m/z[7]

Product lons (Q3)

232.1 m/z (Quantifier), 129.1 m/z (Qualifier)[7]

Collision Energy

Optimized for NMPH fragmentation

Dwell Time

100 ms

1.4. Method Validation Parameters (as per ICH Q2(R1))

The analytical method should be validated to demonstrate its suitability for the intended

purpose.[5] Key validation parameters are summarized in the table below.
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Validation Parameter

Purpose

Typical Acceptance
Criteria

Specificity/Selectivity

To ensure the signal is
unequivocally from the target

analyte, free from interference.

[4]115]

Peak purity, resolution > 2

between adjacent peaks.[4]

Limit of Detection (LOD)

The lowest amount of analyte
that can be detected but not

necessarily quantitated.[4]

Signal-to-Noise (S/N) ratio of
~3.[4]

Limit of Quantitation (LOQ)

The lowest amount of analyte
that can be quantitatively
determined with suitable

precision and accuracy.[4]

SIN ratio of ~10; recovery and

precision criteria met.

The ability to elicit test results

that are directly proportional to

Correlation coefficient (r2) =

Linearity .

the concentration of the 0.99.

analyte.

The closeness of the test Recovery of 80-120% for
Accuracy

results to the true value.

spiked samples.

Precision (Repeatability &

Intermediate Precision)

The degree of scatter between
a series of measurements
obtained from multiple
samplings of the same

homogeneous sample.

Relative Standard Deviation
(RSD) < 15%.

Robustness

The capacity to remain
unaffected by small, but
deliberate variations in method

parameters.[5]

No significant impact on results
with minor changes in

conditions.

Quantitative Data Summary (lllustrative)

The following table presents illustrative performance data for a validated nitrosamine analysis

method. Specific values for N-Nitrosomethylphenidate should be established during method
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validation.
Parameter lllustrative Value
LOD 0.05 ng/mL
LOQ 0.15 ng/mL
Linearity Range 0.15 - 50 ng/mL
Correlation Coefficient (r?) > 0.995
Accuracy (Recovery) 90 - 110%
Precision (RSD) <10%

GC-MS/MS Method for N-Nitrosomethylphenidate
Analysis

This protocol provides a general procedure for the analysis of volatile nitrosamines and can be
adapted for NMPH.

2.1. Sample Preparation

The sample preparation procedure is similar to the LC-MS/MS method, using a volatile solvent
like dichloromethane.

2.2. GC Conditions (lllustrative)
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Parameter Value

Column Agilent J&W DB-624 Ul or equivalent
Inlet Temperature 250 °C

Injection Mode Splitless

40 °C (hold 2 min), ramp to 240 °C at 15 °C/min,
Oven Program

hold 5 min
Carrier Gas Helium
Flow Rate 1.2 mL/min
2.3. MS Conditions (Illustrative)
Parameter Value
lonization Mode Electron lonization (EI)
lon Source Temperature 230 °C
Acquisition Mode Multiple Reaction Monitoring (MRM)
Precursor/Product lons To be determined for NMPH
Collision Energy Optimized for NMPH fragmentation

Signaling Pathway and Experimental Workflow
Diagrams

Signaling Pathway of Nitrosamine-Induced Carcinogenesis

Nitrosamines, including NMPH, are generally not directly carcinogenic. They require metabolic
activation, primarily by cytochrome P450 (CYP) enzymes in the liver, to form reactive

electrophilic species.[8][9] These reactive metabolites can then form adducts with DNA, leading
to mutations and potentially initiating cancer.[8][10]
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General Signaling Pathway of Nitrosamine Carcinogenesis

Metabolic Activation

CYP450 Enzymes

N-Nitrosamine

n-hydroxylation|

DNA Damage and Mutation

Reactive Electrophile

Alkylation

DNA Adducts

Replication Erro

Mutation

Cell Proliferation

Tumor Formation

Click to download full resolution via product page

Caption: General metabolic activation and carcinogenic pathway of nitrosamines.
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Experimental Workflow for N-Nitrosomethylphenidate Testing

The following diagram illustrates the logical flow of the analytical procedure for testing NMPH in
pharmaceutical products.
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Experimental Workflow for N-Nitrosomethylphenidate Testing
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Caption: Step-by-step workflow for the analysis of N-Nitrosomethylphenidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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